molecular formula C12H16N2 B8506691 N'-(2-Ethynylphenyl)-N,N-dimethylethane-1,2-diamine

N'-(2-Ethynylphenyl)-N,N-dimethylethane-1,2-diamine

Cat. No.: B8506691
M. Wt: 188.27 g/mol
InChI Key: HRNNMHQSHWGOMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-(2-Ethynylphenyl)-N,N-dimethylethane-1,2-diamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

N-(2-ethynylphenyl)-N',N'-dimethylethane-1,2-diamine

InChI

InChI=1S/C12H16N2/c1-4-11-7-5-6-8-12(11)13-9-10-14(2)3/h1,5-8,13H,9-10H2,2-3H3

InChI Key

HRNNMHQSHWGOMP-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCNC1=CC=CC=C1C#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2-Chloroethyl)-2-ethynylaniline (0.5 g, 2.79 mmol) in ACN (16 mL) was treated with 2M dimethylamine in THF (4.2 mL, 8.37 mmol), sodium iodide (1.25 g, 8.37 mmol), sodium carbonate (887 mg, 8.37 mmol) and heated in a sealed tube at 80° C. (oil bath temperature) for 15 h, with stirring. EtOAc was added (100 mL) and the organic phase was washed first with water (100 mL) and then with brine. Removal of the volatiles by evaporation, after drying over sodium sulfate and purification of the crude over silica gel (DCM/7N NH3 in MeOH 9/1) afforded the title compound (265 mg, 50%).
Name
N-(2-Chloroethyl)-2-ethynylaniline
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
4.2 mL
Type
reactant
Reaction Step One
Quantity
1.25 g
Type
reactant
Reaction Step One
Quantity
887 mg
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Yield
50%

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